Cas no 2138068-06-9 (4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one)

• Product Name: 4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one
• CAS No: 2138068-06-9
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 6411847
• PubChem ID: 165496532
• Update Time: 2025-10-31

4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156529
• 4-methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one
• 2138068-06-9
• 4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one

• Inchi： 1S/C10H14N2OS/c1-7-2-3-10(13)5-8(7)4-9-6-14-12-11-9/h6-8H,2-5H2,1H3
• InChI Key： YEQIJVOSVYURJV-UHFFFAOYSA-N
• SMILES： S1C=C(CC2CC(CCC2C)=O)N=N1

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.1Ų

Additional information on 4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one

4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one (CAS No. 2138068-06-9): A Comprehensive Overview

4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one (CAS No. 2138068-06-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one is defined by a cyclohexanone core with a methyl group at the 4-position and a thiadiazole moiety attached via a methylene bridge at the 3-position. The thiadiazole ring is known for its versatile biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of this functional group in the molecule contributes to its potential therapeutic applications.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions. Its molecular weight is approximately 215.29 g/mol, and it has a melting point of around 120°C. These properties make it an attractive candidate for further chemical modifications and biological evaluations.

Synthesis Methods

The synthesis of 4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one has been reported using several methodologies. One common approach involves the reaction of 4-methylcyclohexanone with an appropriate thiadiazole derivative under mild conditions. The key steps typically include the formation of an intermediate alkyl halide or tosylate followed by nucleophilic substitution with the thiadiazole moiety.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that significantly reduces the number of steps and improves the overall yield. This method involves the sequential addition of reagents in a single reaction vessel, streamlining the synthesis process and making it more accessible for large-scale production.

Biological Activities

4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one has been evaluated for its biological activities in various in vitro and in vivo models. Initial studies have shown promising results in terms of antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound exhibits potent inhibitory effects on bacterial growth at low concentrations, suggesting its potential as an antibacterial agent.

In addition to its antimicrobial properties, 4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one has demonstrated anti-inflammatory activity in cellular assays. It effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that the compound could be further explored for its potential use in treating inflammatory diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one are currently being investigated through preclinical studies and early-stage clinical trials. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Several analogs have been synthesized to improve these parameters while maintaining or enhancing biological activity.

A notable study published in the Journal of Medicinal Chemistry reported the development of a series of derivatives with improved oral bioavailability and reduced liver toxicity compared to the parent compound. These derivatives showed enhanced efficacy in animal models of bacterial infection and inflammation, paving the way for further clinical evaluation.

Conclusion

4-Methyl-3-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-one (CAS No. 2138068-06-9) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure and favorable properties have led to significant advancements in synthetic methods and biological evaluations. Ongoing research continues to explore its potential therapeutic applications and optimize its pharmacological profile for clinical use.